Cas no 848081-09-4 (Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate)

Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate structure
848081-09-4 structure
Product name:Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
CAS No:848081-09-4
MF:C14H14NO2SCl
MW:295.784
CID:3167794
PubChem ID:11185537

Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
    • Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
    • KFA31704
    • Ethyl 2-amino-5-[(2-chlorophenyl)methyl]thiophene-3-carboxylate
    • 848081-09-4
    • Mtx2 toxin
    • Inchi: InChI=1S/C14H14ClNO2S/c1-2-18-14(17)11-8-10(19-13(11)16)7-9-5-3-4-6-12(9)15/h3-6,8H,2,7,16H2,1H3
    • InChI Key: XWKBRHKQLLUKQZ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(N)SC(=C1)CC2=CC=CC=C2Cl

Computed Properties

  • Exact Mass: 295.0433776Da
  • Monoisotopic Mass: 295.0433776Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 80.6Ų

Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM199215-1g
ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
848081-09-4 95%
1g
$422 2023-01-18
Alichem
A169004824-1g
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
848081-09-4 95%
1g
$379.60 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743602-1g
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
848081-09-4 98%
1g
¥3257.00 2024-07-28
Chemenu
CM199215-1g
ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
848081-09-4 95%
1g
$422 2021-08-05
Crysdot LLC
CD11047104-1g
Ethyl 2-amino-5-(2-chlorobenzyl)thiophene-3-carboxylate
848081-09-4 95+%
1g
$447 2024-07-18

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